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Compound of Interest

Compound Name: 2,3,4-Trihydroxybenzaldehyde

Cat. No.: B138039

Essential Safety and Handling Guide for 2,3,4-
Trihydroxybenzaldehyde

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,3,4-Trihydroxybenzaldehyde in a laboratory setting. It is
intended for researchers, scientists, and professionals in drug development to ensure safe
handling and minimize risks.

Hazard Identification and Personal Protective Equipment
(PPE)

2,3,4-Trihydroxybenzaldehyde is a chemical that requires careful handling due to its potential
health effects. It is known to cause skin irritation, serious eye irritation, and may cause
respiratory irritation.[1][2][3][4] Therefore, the use of appropriate Personal Protective Equipment
(PPE) is mandatory to ensure the safety of laboratory personnel.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][5]
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o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[5]
[6] Nitrile gloves are a suitable option. A lab coat or other protective clothing should be worn.

o Respiratory Protection: In situations where dust may be generated or ventilation is
inadequate, a NIOSH/MSHA or European Standard EN 149 approved respirator should be
used.[5][7] A dust mask of type N95 (US) is recommended.[7]

Quantitative Data Summary

The following table summarizes key quantitative data for 2,3,4-Trihydroxybenzaldehyde.

Property Value Reference
Molecular Formula C7HeOa4 [1]
Molecular Weight 154.12 g/mol [718]
Melting Point 159 - 163 °C [1][71[81[9]
Oral LD50 (Mouse) 2195 mg/kg [519]

Light brown to pale yellow
Appearance ) [111819]
crystalline powder

Storage Temperature 0-8°C [8]

Operational Plan: Step-by-Step Handling Procedure

This section outlines a standard operating procedure for the safe handling of 2,3,4-
Trihydroxybenzaldehyde.

1. Preparation and Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust.[5][9]

e Ensure that an eyewash station and safety shower are readily accessible.

o Before starting, confirm that all necessary PPE is available and in good condition.

2. Weighing and Transfer:
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e Handle 2,3,4-Trihydroxybenzaldehyde as a solid powder.

» To minimize dust generation, weigh the chemical on a tared weigh boat or paper within the
fume hood.[5]

» Use a spatula for transferring the solid. Avoid scooping directly from the container with the
weigh boat.

» Close the container tightly immediately after use.[5][9]

3. Dissolution:

e If preparing a solution, add the solid 2,3,4-Trihydroxybenzaldehyde slowly to the solvent in
a flask or beaker with stirring.
e This should also be performed inside a chemical fume hood.

4. Post-Handling:

e Thoroughly wash hands and any exposed skin with soap and water after handling.[1][9]
o Clean the work area, including the balance and spatula, to remove any residual chemical.

Disposal Plan: Chemical and Contaminated Waste

Proper disposal of 2,3,4-Trihydroxybenzaldehyde and any contaminated materials is crucial
to prevent environmental contamination and ensure safety.

1. Waste Segregation:

 All solid waste, including unused 2,3,4-Trihydroxybenzaldehyde and contaminated items
(e.g., weigh boats, gloves, paper towels), should be collected in a designated, properly
labeled hazardous waste container.

 Liquid waste (solutions containing 2,3,4-Trihydroxybenzaldehyde) should be collected in a
separate, labeled hazardous waste container for liquids.

2. Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical
name: "2,3,4-Trihydroxybenzaldehyde".
o The label should also indicate the primary hazards (e.qg., Irritant).

3. Storage of Waste:
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» Waste containers should be kept closed except when adding waste.
» Store waste in a designated satellite accumulation area that is secure and away from
incompatible materials.

4. Final Disposal:

o Dispose of the contents and the container at an approved waste disposal plant.[1][4][6]
Follow all local, state, and federal regulations for hazardous waste disposal. Do not dispose
of this chemical down the drain.[2][4][9]

Workflow and Safety Relationships

The following diagram illustrates the logical flow of operations for handling 2,3,4-
Trihydroxybenzaldehyde, emphasizing the integration of safety measures at each step.

Caption: Workflow for Safe Handling of 2,3,4-Trihydroxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 2,3,4-
Trihydroxybenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b138039#personal-protective-equipment-for-handling-
2-3-4-trihydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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